2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide

• Molecular Formula: C10H10ClFN2O2
• Molecular Weight: 244.65 g/mol
• IUPAC Name: 2-[(2-chloroacetyl)amino]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C10H10ClFN2O2/c11-5-9(15)13-6-10(16)14-8-3-1-7(12)2-4-8/h1-4H,5-6H2,(H,13,15)(H,14,16)
• InChI Key: UZSRNTBWIRQBJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CNC(=O)CCl)F

Description

2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide is a chloroacetamide derivative featuring a 4-fluorophenyl group linked to an acetamide backbone via a glycinamide spacer. This compound is synthesized through nucleophilic substitution reactions, as demonstrated in the preparation of structurally related compounds (e.g., via reaction of tert-butyl carbamate derivatives with 2-chloro-N-(4-fluorophenyl)acetamide under alkaline conditions) . The molecule’s structural framework includes a reactive chloroacetamide moiety, making it a versatile intermediate in medicinal and agrochemical synthesis. Its crystal structure exhibits intramolecular C–H···O and intermolecular N–H···O hydrogen bonds, which stabilize its conformation and packing .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide typically involves the reaction of 2-chloroacetamide with 4-fluoroaniline in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, such as a specific temperature and pH, to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and minimize waste, ensuring cost-effective production.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The chloro group can be substituted with other functional groups, such as hydroxyl or amino groups, through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

• 2-chloro-N-(2-fluorophenyl)acetamide (CAS: 1038214-79-7): This analogue replaces the 4-fluorophenyl group with a 2-fluorophenyl ring.
• N-(3-chloro-4-fluorophenyl)-2,2-diphenylacetamide :
  Incorporates a diphenylacetamide backbone and a 3-chloro-4-fluorophenyl group. The bulky diphenyl group enhances lipophilicity, which may improve membrane permeability in drug candidates .

Modifications in the Acetamide Backbone

• 2-chloro-N-(2,6-dimethylphenyl)-N-(2-methoxy-1-methylethyl)acetamide (Imazosulfuron):
  A herbicidal compound with dual alkyl and aryl substituents. The methoxy group increases water solubility, contrasting with the hydrophobic 4-fluorophenyl group in the target compound .
• 2-chloro-N-(4-fluorophenyl)-N-isopropylacetamide (FOE chloroacetanilide):
  Contains an isopropyl group on the nitrogen, enhancing steric hindrance and reducing reactivity toward nucleophiles compared to the unsubstituted glycinamide spacer in the target compound .

Functional Group Variations

Sulfur-Containing Analogues

• 2-[(2-amino-2-oxoethyl)sulfanyl]-N-(4-fluorophenyl)acetamide (W00): Replaces the chloro group with a sulfanyl-aminoethyl chain.
• 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide: Combines a thienopyrimidinone scaffold with a trifluoromethylphenyl group. The extended π-system enhances aromatic stacking interactions, relevant in kinase inhibitor design .

Antiplasmodial and Antimicrobial Activity

The target compound’s derivatives, such as 4-arylthieno[2,3-b]pyridine-2-carboxamides, exhibit antiplasmodial activity (IC₅₀: 0.1–10 µM), attributed to the chloroacetamide’s electrophilic reactivity toward parasitic enzymes . In contrast, N-(4-chlorophenyl)-2-(8-quinolyloxy)acetamide shows antibacterial properties due to its quinoline moiety .

Herbicidal Use

Analogues like flufenacet (2-chloro-N-(4-fluorophenyl)-N-isopropylacetamide) are selective herbicides targeting very-long-chain fatty acid synthesis in weeds. The isopropyl group in flufenacet enhances soil persistence compared to the glycinamide-linked target compound .

Physicochemical and Crystallographic Properties

Compound	Molecular Formula	Key Substituents	Hydrogen Bonding Interactions	Application	Reference
Target compound	C₁₀H₉ClFN₂O₂	4-fluorophenyl, chloroacetamide	Intramolecular C–H···O, N–H···O	Synthetic intermediate
2-chloro-N-(2,6-dimethylphenyl)acetamide	C₁₀H₁₁ClNO	2,6-dimethylphenyl	N/A	Herbicide (Imazosulfuron)
N-(3-chloro-4-fluorophenyl)-2,2-diphenylacetamide	C₂₀H₁₅ClFNO	3-chloro-4-fluorophenyl, diphenyl	N–H···O, C–H···O	Ligand in coordination chemistry
2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide	C₂₁H₂₂Cl₂FN₂O₃S	Sulfonyl, cyclohexyl	Sulfonyl oxygen-mediated interactions	Not reported

Biological Activity

2-Chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide is a compound of interest due to its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including relevant data tables and case studies.

Chemical Structure and Properties

The chemical structure of 2-Chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{ClF}\text{N}_3\text{O}_2$$

This compound features a chloro group, a fluorophenyl moiety, and an acetamide functional group, which contribute to its biological properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 2-Chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide. For instance, a study investigating similar compounds noted significant inhibitory effects on tumor cell lines. The compound exhibited an IC50 value that indicates effective cytotoxicity against various cancer cell lines.

Cell Line	IC50 (μM)	Reference
HepG2	1.30
MCF-7	TBD	TBD

The mechanism of action appears to involve apoptosis induction and cell cycle arrest, particularly at the G2/M phase, which is critical for halting cancer progression.

Antimicrobial Activity

The compound also shows promise in antimicrobial applications. A study on related compounds demonstrated moderate antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for various strains were reported as follows:

Bacterial Strain	MIC (μM)
Staphylococcus aureus	5.64
Escherichia coli	8.33
Pseudomonas aeruginosa	13.40

These results suggest that 2-Chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide could be developed further as an antimicrobial agent.

In Vivo Studies

In vivo studies using xenograft models have demonstrated that the compound can inhibit tumor growth effectively. One notable study reported a tumor growth inhibition (TGI) rate of approximately 48.89% compared to control treatments, showcasing its potential as a therapeutic agent in cancer treatment .

Combination Therapy

Another promising area of research involves the use of this compound in combination with other chemotherapeutic agents. Preliminary findings suggest that it enhances the efficacy of drugs like Taxol and Camptothecin when used in conjunction, indicating synergistic effects that could improve treatment outcomes for patients .

Q & A

Basic Questions

Q. What are the optimal synthetic routes for preparing 2-chloro-N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}acetamide, and what reaction conditions are critical for achieving high yield?

• Methodology : The compound is synthesized via a multi-step procedure involving halogenation and amidation. Key steps include coupling the fluorophenyl group using EDCI/DCC under anhydrous conditions. Temperature control (0–5°C during amide bond formation) and bases like triethylamine are critical to minimize side reactions. Selective protection of reactive intermediates may also be required .

Q. Which spectroscopic and crystallographic methods are most effective for confirming the molecular structure of this compound?

• Methodology : Single-crystal X-ray diffraction (SCXRD) is the gold standard, revealing intramolecular C—H···O interactions and intermolecular N—H···O hydrogen bonds in the crystal lattice. Complementary techniques include high-resolution mass spectrometry (HRMS) for molecular weight validation and 2D NMR (HSQC, HMBC) to resolve connectivity of fluorophenyl and acetamide groups. FT-IR confirms carbonyl (1650–1700 cm⁻¹) and amide (3300 cm⁻¹) stretches .

Q. What are the key structural features of this compound that influence its reactivity and interaction with biological targets?

• Methodology : The chloro group enhances electrophilicity at the acetamide carbonyl, enabling nucleophilic substitutions. The fluorophenyl moiety facilitates π-π stacking with aromatic enzyme residues and improves lipophilicity for membrane permeability. The secondary amide linker supports hydrogen bonding, crucial for target specificity .

Advanced Questions

Q. How can researchers design experiments to evaluate the compound's enzyme inhibition potential, and what controls are necessary?

• Methodology : Use fluorescence-based enzymatic assays with purified enzymes (e.g., kinases) and controls: positive (known inhibitor), negative (DMSO vehicle), and substrate-only baseline. Perform kinetic analysis (1 nM–100 μM) for IC₅₀ determination. Validate with isothermal titration calorimetry (ITC) and molecular docking. Site-directed mutagenesis of predicted binding residues confirms interaction sites .

Q. What strategies can resolve contradictions in reported biological activities of this compound across different studies?

• Methodology : Conduct meta-analyses with standardized protocols (e.g., MTT assay incubation times). Investigate purity variations via HPLC-UV/ELSD and environmental influences (e.g., hypoxic vs. normoxic conditions). Cheminformatics tools correlate structural analogs’ activities with substituent effects .

Q. How does the presence of the fluorophenyl group affect the compound's pharmacokinetic properties, and what in silico methods can predict this?

• Methodology : The fluorophenyl group increases logP by ~0.5 units, enhancing blood-brain barrier permeability (predicted via QikProp). Molecular dynamics (MD) assess lipid bilayer stability, while PAMPA assays measure passive diffusion. ADMET predictors (SwissADME) forecast metabolic stability at the fluorine position .

Q. What computational approaches are effective in predicting the compound's potential as a precursor for structurally complex derivatives?

• Methodology : Retrosynthetic analysis (ARChem Route Designer) identifies derivatization pathways. DFT calculations (B3LYP/6-31G*) predict regioselectivity in substitutions. Machine learning models (Chemprop) suggest optimal catalysts for Buchwald-Hartwig aminations .

Q. What analytical techniques are recommended for assessing the purity and stability of this compound under various storage conditions?

• Methodology : Use reverse-phase HPLC with UV/CAD detection for impurities. Conduct accelerated stability studies (40°C/75% RH for 6 months) with LC-MS monitoring of degradation products (e.g., hydrolyzed acetamide). ¹H NMR in DMSO-d6 tracks racemization via peak splitting .